Cas no 61832-82-4 (2-Naphthalenesulfonic acid, 1-iodo-)

• Product Name: 2-Naphthalenesulfonic acid, 1-iodo-
• CAS No: 61832-82-4
• MF: C₁₀H₇IO₃S
• MW: 334.130254030228
• CID: 1630273
• PubChem ID: 71391845
• Update Time: 2025-04-21

2-Naphthalenesulfonic acid, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid, 1-iodo-
• 1-iodonaphthalene-2-sulfonic acid
• DTXSID40813671
• 61832-82-4

• Inchi： 1S/C10H7IO3S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6H,(H,12,13,14)
• InChI Key： JXUNDYKHEAYQFX-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2C=CC=CC=21)S(=O)(=O)O

Computed Properties

• Exact Mass: 333.91561
• Monoisotopic Mass: 333.91606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37